Cas no 936230-75-0 (b-Tocopherol-d3 (major))

• Product Name: b-Tocopherol-d3 (major)
• CAS No: 936230-75-0
• MF: C₂₈H₄₈O₂
• MW: 419.698014259338
• CID: 4552338
• PubChem ID: 71752598
• Update Time: 2025-10-29

b-Tocopherol-d3 (major) Chemical and Physical Properties

Names and Identifiers

• β-Tocopherol-d3
• (2R)-2,8-dimethyl-5-(trideuteriomethyl)-2-[(4R,8R)-4,8,12-trimethyltridecyl]-3,4-dihydrochromen-6-ol
• [2H3]-β-Tocopherol
• β-Tocopherol-d3 (major)
• b-Tocopherol-d3 (major)
• HY-113068S
• ?-Tocopherol-d3
• CS-0200748
• beta-Tocopherol-d3
• 936230-75-0

• Inchi： 1S/C28H48O2/c1-20(2)11-8-12-21(3)13-9-14-22(4)15-10-17-28(7)18-16-25-24(6)26(29)19-23(5)27(25)30-28/h19-22,29H,8-18H2,1-7H3/t21-,22-,28-/m1/s1/i6D3
• InChI Key： WGVKWNUPNGFDFJ-SUWCBTSWSA-N
• SMILES： [C@@]1(C)(CCC[C@H](C)CCC[C@H](C)CCCC(C)C)OC2=C(C(C([2H])([2H])[2H])=C(O)C=C2C)CC1

Computed Properties

• Exact Mass: 419.384261007g/mol
• Monoisotopic Mass: 419.384261007g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 12
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.3
• Topological Polar Surface Area: 29.5Ų

Additional information on b-Tocopherol-d3 (major)

Exploring b-Tocopherol-d3 (major) (CAS No. 936230-75-0): Properties, Applications, and Market Insights

b-Tocopherol-d3 (major), with the CAS number 936230-75-0, is a deuterated form of beta-tocopherol, a member of the vitamin E family. This compound has garnered significant attention in pharmaceutical and nutraceutical research due to its unique isotopic labeling, which enhances its utility in metabolic studies and tracer experiments. The deuterium-labeled b-Tocopherol-d3 is particularly valuable for improving the accuracy of analytical methods such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.

The chemical structure of b-Tocopherol-d3 (major) includes three deuterium atoms replacing hydrogen atoms, which significantly reduces background noise in detection assays. This modification makes it an indispensable tool for researchers studying vitamin E metabolism, antioxidant mechanisms, and lipid peroxidation. Given the rising interest in personalized nutrition and functional foods, the demand for high-purity deuterated compounds like b-Tocopherol-d3 has surged in recent years.

One of the most compelling applications of b-Tocopherol-d3 (major) is in clinical research, where it is used to investigate the bioavailability and pharmacokinetics of vitamin E derivatives. Studies have shown that beta-tocopherol exhibits distinct biological activities compared to its alpha counterpart, including potential roles in anti-inflammatory pathways and cardiovascular health. Researchers are increasingly leveraging deuterium-labeled analogs to differentiate endogenous and exogenous vitamin E metabolites in complex biological matrices.

In the pharmaceutical industry, b-Tocopherol-d3 (CAS 936230-75-0) serves as a critical reference standard for quality control and method validation. Regulatory agencies such as the FDA and EMA emphasize the importance of using isotopically labeled standards to ensure the reliability of analytical data. This has led to a growing market for high-purity deuterated vitamin E compounds, with manufacturers focusing on scalability and cost-efficiency to meet global demand.

Beyond its analytical applications, b-Tocopherol-d3 (major) is also explored for its potential in cosmeceutical formulations. The antioxidant properties of vitamin E derivatives make them popular ingredients in skincare products aimed at combating oxidative stress and aging. The deuterated form offers enhanced stability, which is particularly beneficial for long-term studies on dermal absorption and formulation efficacy.

From a market perspective, the demand for b-Tocopherol-d3 is expected to grow steadily, driven by advancements in precision medicine and nutraceutical innovation. Companies specializing in isotope-labeled compounds are investing in novel synthesis techniques to improve yields and reduce production costs. Additionally, collaborations between academic institutions and industry players are accelerating the development of new applications for deuterated tocopherols.

For researchers and procurement specialists, sourcing high-quality b-Tocopherol-d3 (major) with verified CAS 936230-75-0 is crucial. Key considerations include purity levels, isotopic enrichment, and supplier reliability. As the scientific community continues to uncover the multifaceted roles of vitamin E derivatives, deuterium-labeled b-Tocopherol will remain a vital tool for cutting-edge research.

In summary, b-Tocopherol-d3 (major) (CAS No. 936230-75-0) represents a sophisticated research chemical with broad applications in pharmaceuticals, nutraceuticals, and cosmeceuticals. Its unique isotopic properties enable precise metabolic tracking and method validation, aligning with contemporary trends in personalized health and analytical science. As innovation in this space progresses, this compound is poised to play an increasingly pivotal role in both academic and industrial settings.